Cas no 151183-22-1 (Taipaienine)
Taipaienine structure
Product Name:Taipaienine
CAS No:151183-22-1
MF:C27H43NO3
MW:429.635228395462
CID:197525
PubChem ID:192522
Update Time:2024-02-29
Taipaienine Chemical and Physical Properties
Names and Identifiers
-
- Cevan-6-one,3,25-dihydroxy-, (3b,5a,17b,22b)- (9CI)
- (3beta,5alpha,17beta,22beta)-3,25-dihydroxycevan-6-one
- Cevan-6-one, 3,25-dihydroxy-, (3beta,5alpha,17beta,22beta)-
- Taipaienine
- 3,25-Dihydroxycevan-6-one
- A4031
- (1R,2S,6R,9R,10R,11R,14S,15S,18S,20S,23R,24S)-6,20-dihydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
- DTXSID10934185
- 151183-22-1
-
- Inchi: 1S/C27H43NO3/c1-15-17-4-5-18-19(21(17)13-28-14-26(2,31)8-7-24(15)28)11-22-20(18)12-25(30)23-10-16(29)6-9-27(22,23)3/h15-24,29,31H,4-14H2,1-3H3/t15-,16+,17+,18-,19-,20+,21-,22+,23-,24-,26-,27-/m1/s1
- InChI Key: XQSVIMODVULFBY-JPMWHBNYSA-N
- SMILES: O=C1C[C@H]2[C@@H]3CC[C@H]4[C@@H](C)[C@H]5CC[C@](C)(CN5C[C@H]4[C@@H]3C[C@@H]2[C@@]2(C)CC[C@@H](C[C@@H]21)O)O
Computed Properties
- Exact Mass: 429.324
- Monoisotopic Mass: 429.324
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 0
- Complexity: 755
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8
- XLogP3: 4
Experimental Properties
- Density: 1.18
- Boiling Point: 567.1°Cat760mmHg
- Flash Point: 296.8°C
- Refractive Index: 1.585
Taipaienine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
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